Cas no 2034401-36-8 (2-methyl-N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethylpropanamide)

• Product Name: 2-methyl-N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethylpropanamide
• CAS No: 2034401-36-8
• MF: C₁₃H₁₉N₃O₃S
• MW: 297.37326169014
• CID: 5901889
• PubChem ID: 92111449
• Update Time: 2024-01-10

2-methyl-N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethylpropanamide
• 2-methyl-N-[2-(1-methyl-2,2-dioxo-2lambda6,1,3-benzothiadiazol-3-yl)ethyl]propanamide
• 2-methyl-N-[2-(3-methyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]propanamide
• N-(2-(3-methyl-2,2-dioxidobenzo[c][1,2,5]thiadiazol-1(3H)-yl)ethyl)isobutyramide
• 2034401-36-8
• AKOS026692317
• F6510-0835

• Inchi： 1S/C13H19N3O3S/c1-10(2)13(17)14-8-9-16-12-7-5-4-6-11(12)15(3)20(16,18)19/h4-7,10H,8-9H2,1-3H3,(H,14,17)
• InChI Key： VZMWUENVSUOOOG-UHFFFAOYSA-N
• SMILES： S1(N(C)C2C=CC=CC=2N1CCNC(C(C)C)=O)(=O)=O

Computed Properties

• Exact Mass: 297.11471265g/mol
• Monoisotopic Mass: 297.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 78.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids